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Compound Name: 4-Nitrothiophenol

Cat. No.: B108094 Get Quote

Technical Guide: 4-Nitrothiophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Nitrothiophenol (4-NTP), a versatile

organosulfur compound widely utilized in various research and development fields. This

document details its fundamental properties, synthesis, and a key application in Surface-

Enhanced Raman Scattering (SERS), offering valuable insights for professionals in chemical

synthesis and advanced analytical sciences.

Core Properties of 4-Nitrothiophenol
4-Nitrothiophenol is a yellow solid organic compound with the chemical formula C₆H₅NO₂S. It

is recognized for its utility as a molecular probe in SERS, a powerful analytical technique, and

as an intermediate in the synthesis of more complex molecules.[1]

Quantitative Data
The essential physicochemical properties of 4-Nitrothiophenol are summarized in the table

below for quick reference.
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Property Value Reference

CAS Number 1849-36-1 [1][2][3][4]

Molecular Weight 155.17 g/mol [2][3]

Chemical Formula C₆H₅NO₂S [2][3]

Appearance Yellow Solid [2]

Melting Point 79-80 °C [2]

Experimental Protocols
Detailed methodologies for the synthesis of 4-Nitrothiophenol and its application in a common

analytical technique are provided below. These protocols are intended to serve as a

foundational guide for laboratory practice.

Synthesis of 4-Nitrothiophenol from 4-
Nitrochlorobenzene
A prevalent method for the synthesis of 4-Nitrothiophenol involves the sulfidation of 4-

nitrochlorobenzene.[1] A general laboratory-scale procedure is outlined as follows:

Preparation of Sodium Polysulfide: In a flask equipped with a reflux condenser and a stirrer,

dissolve sodium sulfide nonahydrate in water. Add elemental sulfur to the solution and heat

the mixture to reflux to form a dark reddish-brown solution of sodium polysulfide.

Reaction with 4-Nitrochlorobenzene: Dissolve 4-nitrochlorobenzene in ethanol and add it to

the sodium polysulfide solution. Reflux the resulting mixture for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Isolation of the Product: After the reaction is complete, cool the mixture and pour it into a

beaker containing ice and concentrated hydrochloric acid. This will precipitate the crude 4-
Nitrothiophenol.

Purification: Filter the crude product, wash it with cold water, and then recrystallize it from a

suitable solvent, such as ethanol or a mixture of ethanol and water, to obtain pure 4-
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Nitrothiophenol.

Application in Surface-Enhanced Raman Scattering
(SERS)
4-Nitrothiophenol is a standard analyte for SERS, a technique that dramatically enhances the

Raman signal of molecules adsorbed onto nanostructured metal surfaces. This enhancement

allows for the detection of trace amounts of substances and the study of surface chemistry. A

typical experimental workflow for a SERS analysis of 4-Nitrothiophenol is as follows:

Preparation of SERS Substrate: Synthesize or procure a SERS-active substrate, commonly

consisting of gold or silver nanoparticles. These can be in colloidal form or deposited on a

solid support like a silicon wafer.

Adsorption of 4-Nitrothiophenol: Immerse the SERS substrate in a dilute solution of 4-
Nitrothiophenol (e.g., in ethanol) for a specific duration to allow for the self-assembly of a

monolayer of 4-NTP on the metal surface via the thiol group.

Rinsing: Gently rinse the substrate with the solvent (e.g., ethanol) to remove any non-

adsorbed molecules.

SERS Measurement: Place the substrate under a Raman microscope and acquire the SERS

spectrum using a laser of a specific wavelength (e.g., 633 nm or 785 nm). The spectrum will

show characteristic peaks corresponding to the vibrational modes of 4-Nitrothiophenol.

Data Analysis: Analyze the resulting spectrum to identify the characteristic peaks of 4-
Nitrothiophenol. The intensity of these peaks can be correlated with the concentration of

the analyte. Furthermore, shifts in peak positions can provide information about the

interaction of the molecule with the metal surface. In some cases, the plasmon-driven

reduction of 4-Nitrothiophenol to 4-aminothiophenol (4-ATP) can be observed in situ.

Visualized Experimental Workflow
The following diagram illustrates the logical steps involved in a typical SERS experiment

utilizing 4-Nitrothiophenol.
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Caption: Workflow for a SERS experiment with 4-Nitrothiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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